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Compound of Interest

Compound Name: alpha-Terpinyl acetate

Cat. No.: B10798854

Ensuring safety and compliance in the disposal of chemical waste is a critical component of
laboratory operations. This document provides detailed, step-by-step guidance for the proper
disposal of a-terpinyl acetate, a common fragrance and flavoring agent, tailored for
researchers, scientists, and drug development professionals.

Alpha-terpinyl acetate, while having low acute toxicity, is classified as a skin and eye irritant
and is recognized as being harmful to aquatic life with long-lasting effects.[1][2] Therefore, its
disposal must be managed in accordance with federal, state, and local environmental
regulations to prevent harm to human health and the environment.[3][4]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle a-terpinyl acetate with
appropriate personal protective equipment (PPE). This includes chemical-resistant gloves,
safety goggles with side-shields, and a lab coat.[3][5] Work should be conducted in a well-
ventilated area to avoid inhalation of any vapors.[2][5] In case of a spill, absorb the material
with an inert, non-combustible absorbent material such as sand or soda ash, and place itin a
suitable, closed container for disposal.[3][6] Do not allow the chemical to enter drains or
surface waters.[3][6]

Step-by-Step Disposal Protocol

The disposal of a-terpinyl acetate waste must adhere to the hazardous waste regulations
established by the Environmental Protection Agency (EPA) under the Resource Conservation
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and Recovery Act (RCRA).
Step 1: Waste Identification and Characterization

All waste containing a-terpinyl acetate must be classified as hazardous waste. The container
must be clearly labeled with the words "Hazardous Waste" and a description of its contents.[7]

Step 2: Waste Collection and Segregation

o Container Selection: Use a chemically compatible and leak-proof container for collecting a-
terpinyl acetate waste. The original container is often a suitable choice, provided it is in good
condition.[8] Do not use food containers.[8]

e Segregation: Do not mix a-terpinyl acetate waste with other incompatible waste streams.
Specifically, keep it separate from strong oxidizing agents and strong reducing agents.[3]

o Labeling: Affix a hazardous waste label to the container as soon as the first drop of waste is
added. The label must include the chemical name ("alpha-Terpinyl Acetate Waste"), the
associated hazards (e.g., "Irritant,” "Environmental Hazard"), and the accumulation start
date.

Step 3: Accumulation in a Satellite Accumulation Area (SAA)

Laboratories are permitted to accumulate hazardous waste at or near the point of generation in
a designated Satellite Accumulation Area (SAA).[7][8]

o Storage Limits: A maximum of 55 gallons of hazardous waste may be stored in an SAA.[7][9]
[10]

» Container Management: Waste containers in the SAA must be kept tightly closed except
when adding waste.[8][9][11]

e Secondary Containment: It is best practice to store waste containers in secondary
containment to prevent spills.[11]

Step 4: Full Container Management and Removal
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Once a waste container is full, or within one year of the accumulation start date, it must be

moved from the SAA to a central accumulation area (CAA) or prepared for pickup by a licensed

hazardous waste transporter.[8] The date the container becomes full should be marked on the

hazardous waste label.[10]

Step 5: Disposal through a Licensed Vendor

Hazardous waste must be transported off-site for disposal by a licensed professional waste

disposal service.[6][7] Your institution's Environmental Health and Safety (EH&S) department

will typically manage the collection and final disposal process.

Quantitative Data Summary

Property[1][2][3][4] Value

Chemical Formula C12H2002

Molecular Weight 196.29 g/mol

Appearance Colorless liquid

Odor Floral, herbal, lavender-like

Boiling Point 220 °C

Flash Point 99.44 °C (211.00 °F) TCC

Specific Gravity 0.954 t0 0.962 @ 25 °C

Solubility Insoluble in water; soluble in alcohols and

organic solvents

Oral LD50 (Rat)

5075 mg/kg

Experimental Workflow for Disposal

The following diagram illustrates the procedural flow for the proper disposal of a-terpinyl

acetate waste in a laboratory setting.

© 2025 BenchChem. All rights reserved.

3/7 Tech Support


https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1337852985_TERPINYLACETATECASNO80-26-2MSDS.pdf
https://www.medlabmag.com/article/1577
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17952~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2004:08:31~~alpha-Terpinyl%20acetate~~
https://www.chemicalbull.com/images/product/MSDS-1762407872.pdf
http://www.thegoodscentscompany.com/msds/md101473.html
https://www.spectrumchemical.com/media/sds/T2428_MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10798854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

o-Terpinyl Acetate Disposal Workflow
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Disposal Decision Pathway for a-Terpinyl Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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